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Compound of Interest

Compound Name: 2-(4-Octylphenyl)ethanol

Cat. No.: B019509

An In-depth Technical Guide to 4-Octylphenethyl Alcohol

This technical guide provides a comprehensive overview of 4-Octylphenethyl alcohol, detailing
its chemical properties, synthesis protocols, and potential biological activities based on related
compounds. This document is intended for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

4-Octylphenethyl alcohol is an organic compound characterized by a benzene ring substituted
with an octyl group and a phenethyl alcohol group at the para position.

Table 1: Physicochemical Properties of 4-Octylphenethyl Alcohol

Property Value Source

CAS Number 162358-05-6 Internal Search
Molecular Formula C16H260 Internal Search
Molecular Weight 234.38 g/mol Internal Search

Synthesis of 4-Octylphenethyl Alcohol
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Two primary synthetic routes for 4-Octylphenethyl alcohol have been identified in the literature.
These are valuable for researchers requiring this compound as a chemical intermediate.

Synthesis via Grighard Reaction and Alkylation

A common method for preparing 4-Octylphenethyl alcohol involves a Grignard reagent.[1]
Experimental Protocol:

e Synthesis of Grignard Reagent: An n-octyl magnesium halide (e.g., chloride or bromide) is
synthesized by reacting chlorooctane or bromooctane with magnesium powder in an
anhydrous solvent such as diethyl ether or tetrahydrofuran (THF).[1]

» Alkylation Reaction: The prepared Grignard reagent is then reacted with a halogenated
phenethyl alcohol derivative (e.g., methyl bromophenylethyl alcohol).[1]

o Work-up: The reaction mixture undergoes suction filtration. The filtrate is extracted with an
organic solvent like ethyl acetate. The organic phase is then subjected to rotary evaporation
to remove the solvent, yielding 4-Octylphenethyl alcohol.[1] A reported yield for this method
is 80%.[1]
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Step 1: Grignard Reagent Synthesis

n-Octyl halide Magnesium (Mg)

+ Mg
(im ether or THF)

n-Octyl magnesium halide

Step 2: Alkylation

Halogenated

phenethyl alcohol + Halogenated phenethyl alcohol

4-Octylphenethyl alcohol

Click to download full resolution via product page

Synthesis of 4-Octylphenethyl alcohol via Grignard reaction.

Synthesis as an Intermediate for Fingolimod

4-Octylphenethyl alcohol can also be synthesized as a key intermediate in the production of
Fingolimod (FTY720).[2]

Experimental Protocol:

» Friedel-Crafts Acylation: Phenylethyl acetate undergoes Friedel-Crafts acylation with
octanoyl chloride.[2]

o Ketone Reduction: The resulting ketone is reduced using triethylsilane.[2]
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o Ester Reduction: The ester is subsequently reduced to an alcohol using sodium methoxide to
yield 4-Octylphenethyl alcohol.[2]

Phenylethyl acetate

+ Octanoyl chloride
Friedel-Crafts Acylation)

Acylated Ketone

+ Triethylsilane
Ketone Reduction)

Reduced Ketone (Ester)

+ Sodium methoxide
(Ester Reduction)

4-Octylphenethyl alcohol

Click to download full resolution via product page

Synthesis of 4-Octylphenethyl alcohol as a Fingolimod intermediate.

Potential Biological Activity and Signaling Pathways

While direct experimental data on the biological activity of 4-Octylphenethyl alcohol is limited,
studies on structurally similar long-chain alkylphenols, such as octylphenol, provide insights
into its potential effects. Long-chain alkylphenols are known to have endocrine-disrupting
effects and can act as xenoestrogens.[3][4]

Potential Effects on Cellular Signaling
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Research on compounds like octylphenol has demonstrated impacts on several key signaling

pathways.[3][4]

Table 2: Potential Biological Activities Based on Structurally Similar Compounds

Biological Process

Observation with Similar
Compounds (e.g.,
Octylphenol)

Potential Implication for 4-
Octylphenethyl alcohol

Calcium Signaling

Increased intracellular calcium
oscillation frequency and
volume.[3][4]

May modulate intracellular

calcium levels.

Hormone Release

Rapid prolactin (PRL) release.
[31[4]

Could influence endocrine

functions.

MAPK/ERK Pathway

Increased phosphorylation of
Extracellular signal-Regulated
Kinase (ERK).[3][4]

May be involved in regulating
cell proliferation and

differentiation.

Antibacterial Activity

Long-chain fatty alcohols have

shown antibacterial properties.

Could possess antimicrobial

effects.

Hypothetical Sighaling Pathway

Based on the known effects of octylphenol on pituitary tumor cells, a potential signaling

pathway for 4-Octylphenethyl alcohol could involve the activation of membrane estrogen

receptors, leading to downstream effects on calcium signaling and the MAPK/ERK pathway.

4-Octylphenethyl Binds to
alcohol

Cytoplasm

Cellular Response

Cell Membrane

Increased Intracellular
Ca?* Signaling

Hormone Release
(e.g., Prolactin)

Membrane Estrogen gl
Receptor (MER) -

g ERK Phosphorylation
(MAPK Pathway)

Changes in
Gene Expression
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Click to download full resolution via product page
Hypothetical signaling pathway for 4-Octylphenethyl alcohol.

Conclusion

4-Octylphenethyl alcohol is a compound with established synthetic routes, primarily serving as
an intermediate in the synthesis of other molecules. While direct biological data is scarce, its
structural similarity to other long-chain alkylphenols suggests it may possess biological
activities, including potential endocrine-disrupting and cell-signaling modulating properties.
Further research is warranted to fully elucidate the biological and toxicological profile of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CN111978154A - Preparation method of 4-octyl phenethyl alcohol - Google Patents
[patents.google.com]

e 2. ijacskros.com [ijacskros.com]

» 3. Alkylphenol Xenoestrogens with Varying Carbon Chain Lengths Differentially and Potently
Activate Signaling and Functional Responses in GH3/B6/F10 Somatomammotropes - PMC
[pmc.ncbi.nlm.nih.gov]

o 4. Alkylphenol xenoestrogens with varying carbon chain lengths differentially and potently
activate signaling and functional responses in GH3/B6/F10 somatomammotropes - PubMed
[pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [CAS number and molecular weight of 4-Octylphenethyl
alcohol.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019509#cas-number-and-molecular-weight-of-4-
octylphenethyl-alcohol]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b019509?utm_src=pdf-body-img
https://www.benchchem.com/product/b019509?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CN111978154A/en
https://patents.google.com/patent/CN111978154A/en
https://www.ijacskros.com/4%20Volume%204%20Issue/IJACS-M208.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2685833/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2685833/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2685833/
https://pubmed.ncbi.nlm.nih.gov/19479013/
https://pubmed.ncbi.nlm.nih.gov/19479013/
https://pubmed.ncbi.nlm.nih.gov/19479013/
https://www.benchchem.com/product/b019509#cas-number-and-molecular-weight-of-4-octylphenethyl-alcohol
https://www.benchchem.com/product/b019509#cas-number-and-molecular-weight-of-4-octylphenethyl-alcohol
https://www.benchchem.com/product/b019509#cas-number-and-molecular-weight-of-4-octylphenethyl-alcohol
https://www.benchchem.com/product/b019509#cas-number-and-molecular-weight-of-4-octylphenethyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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